Cas no 1044771-76-7 (4-chloro-N-cyclopropylpyrimidin-2-amine)

4-Chloro-N-cyclopropylpyrimidin-2-amine is a heterocyclic organic compound featuring a pyrimidine core substituted with a chloro group at the 4-position and a cyclopropylamino group at the 2-position. This structure confers reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl moiety enhances steric and electronic properties, potentially influencing binding affinity in bioactive molecules. Its high purity and stability under standard conditions ensure reliable performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound is particularly useful in the development of kinase inhibitors and other small-molecule therapeutics, offering versatility in medicinal chemistry applications.
4-chloro-N-cyclopropylpyrimidin-2-amine structure
1044771-76-7 structure
Product Name:4-chloro-N-cyclopropylpyrimidin-2-amine
CAS No:1044771-76-7
MF:C7H8ClN3
MW:169.611519813538
MDL:MFCD11046853
CID:829909
PubChem ID:24903716
Update Time:2025-10-10

4-chloro-N-cyclopropylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • (4-Chloro-pyrimidin-2-yl)-cyclopropyl-amine
    • (4-ChloropyriMidin-2-yl)cyclopropylaMine
    • 4-Chloro-N-cyclopropylpyrimidin-2-amine
    • (4-Chloro-pyrimidin-2-yl)-cyclopropylamine
    • AB1009969
    • AK-51941
    • AM90526
    • KB-01809
    • 4-Chloro-N-cycloproimidin-2-amine
    • 4-Chloro-N-cyclopropyl-2-pyrimidinamine
    • SB56058
    • 1044771-76-7
    • MFCD11046853
    • DB-353451
    • CS-0313323
    • AS-30636
    • DTXSID60647970
    • 4-Chloro-N-cyclopropyl-pyrimidin-2-amine
    • AKOS006308913
    • 4-chloro-N-cyclopropylpyrimidin-2-amine
    • MDL： MFCD11046853
    • Inchi： 1S/C7H8ClN3/c8-6-3-4-9-7(11-6)10-5-1-2-5/h3-5H,1-2H2,(H,9,10,11)
    • InChI Key： BFFVMENGWWDLLA-UHFFFAOYSA-N
    • SMILES： ClC1=CC=NC(=N1)NC1CC1

Computed Properties

  • Exact Mass: 169.0406750g/mol
  • Monoisotopic Mass: 169.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 37.8Ų

Experimental Properties

  • Density: 1.454

4-chloro-N-cyclopropylpyrimidin-2-amine Security Information

4-chloro-N-cyclopropylpyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C13365-1g
(4-Chloropyrimidin-2-yl)cyclopropylamine
 1044771-76-7 95%
1g
 3298CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C13365-500mg
(4-Chloropyrimidin-2-yl)cyclopropylamine
 1044771-76-7 95%
500mg
 2189CNY 2021-05-08
TRC
C427793-10mg
4-Chloro-N-cyclopropylpyrimidin-2-amine
 1044771-76-7
10mg
 $ 50.00 2022-06-06
TRC
C427793-50mg
4-Chloro-N-cyclopropylpyrimidin-2-amine
 1044771-76-7
50mg
 $ 70.00 2022-06-06
TRC
C427793-100mg
4-Chloro-N-cyclopropylpyrimidin-2-amine
 1044771-76-7
100mg
 $ 115.00 2022-06-06
Chemenu
CM112303-5g
4-chloro-N-cyclopropylpyrimidin-2-amine
 1044771-76-7 95%
5g
 $800 2021-08-06
Frontier Specialty Chemicals
C13365-500 mg
(4-Chloropyrimidin-2-yl)cyclopropylamine
 1044771-76-7
500mg
 $ 126.00 2022-11-04
Frontier Specialty Chemicals
C13365-1 g
(4-Chloropyrimidin-2-yl)cyclopropylamine
 1044771-76-7
1g
 $ 189.00 2022-11-04
Matrix Scientific
188035-1g
4-Chloro-N-cyclopropylpyrimidin-2-amine
 1044771-76-7
1g
 $420.00 2023-09-06
Matrix Scientific
188035-5g
4-Chloro-N-cyclopropylpyrimidin-2-amine
 1044771-76-7
5g
 $1276.00 2023-09-06

4-chloro-N-cyclopropylpyrimidin-2-amine Production Method

Production Method 1

3934-20-1 3934-20-1
765-30-0 765-30-0
1044771-76-7 1044771-76-7
945895-52-3 945895-52-3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: 1,4-Dioxane ;  rt; overnight, rt
Reference
Pyrimidinyl Biphenylureas: Identification of New Lead Compounds as Allosteric Modulators of the Cannabinoid Receptor CB1
Khurana, Leepakshi; Fu, Bo-Qiao; Duddupudi, Anantha L.; Liao, Yu-Hsien; Immadi, Sri Sujana; et al, Journal of Medicinal Chemistry, 2017, 60(3), 1089-1104

4-chloro-N-cyclopropylpyrimidin-2-amine Raw materials

4-chloro-N-cyclopropylpyrimidin-2-amine Preparation Products

4-chloro-N-cyclopropylpyrimidin-2-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1044771-76-7)4-chloro-N-cyclopropylpyrimidin-2-amine
Order Number:A896213
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:54
Price ($):185.0/499.0
Email:sales@amadischem.com

4-chloro-N-cyclopropylpyrimidin-2-amine Related Literature

1044771-76-7 (4-chloro-N-cyclopropylpyrimidin-2-amine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1044771-76-7)4-chloro-N-cyclopropylpyrimidin-2-amine
A896213
Purity:99%/99%
Quantity:250mg/1g
Price ($):185.0/499.0
Email